Ethyl 4-(acetylamino)-1,2,5-oxadiazole-3-carboxylate

• IUPAC Name: ethyl 4-acetamido-1,2,5-oxadiazole-3-carboxylate
• InChI: InChI=1S/C7H9N3O4/c1-3-13-7(12)5-6(8-4(2)11)10-14-9-5/h3H2,1-2H3,(H,8,10,11)
• InChI Key: HPYQBSCEKLRZLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NON=C1NC(=O)C
• Molecular Formula: C7H9N3O4
• Molecular Weight: 199.16 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as esterification, alkylation, and reduction. For instance, the compound ethyl 2-[4-(acetylamino)phenoxy]-2-methylpropanoate was prepared by the reaction of paracetamol with ethyl 2-bromo-2-methylpropionate.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can vary widely depending on the specific functional groups present in the molecule. For instance, benzocaine, an ethyl ester of p-aminobenzoic acid, can be synthesized through the reduction and esterification of p-nitrobenzoic acid.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, and solubility can be determined experimentally. For example, ethyl acetate, a simple ethyl ester, is a highly flammable liquid with a sweet odor.

Scientific Research Applications

• Synthesis and Characterization: Ethyl 5-oxo-2,5-dihydroisoxazole-4-carboxylates have been utilized in the N-acylation of natural and synthetic phthalimidylamino acids, leading to the formation of corresponding 2-aminoalkyloxazole-5-carboxylates under specific conditions, such as irradiation at 300 nm in acetone (Cox, Prager, Svensson, & Taylor, 2003).

• Antimicrobial and Biological Activities: Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates containing various heterocyclic moieties have been synthesized, showing antimicrobial, antilipase, and antiurease activities. These compounds were derived from ethyl piperazine-1-carboxylate, suggesting the potential of Ethyl 4-(acetylamino)-1,2,5-oxadiazole-3-carboxylate in similar biomedical applications (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

• Analgesic and Anti-inflammatory Activities: Research indicates that 2, 5-disubstituted 1, 3, 4-oxadiazole derivatives, synthesized from starting materials like ethyl chloroacetate, exhibit significant analgesic and anti-inflammatory activities. This could imply potential medical applications for Ethyl 4-(acetylamino)-1,2,5-oxadiazole-3-carboxylate in the development of pain relief and anti-inflammatory drugs (Dewangan, Nakhate, Tripathi, Kashyap, & Dhongde, 2015).

• Antihypertensive Activity: Certain 3-arylsulfonylmethyl-1,2,4-oxadiazole-5-carboxylic acid derivatives, synthesized from reactions involving ethyl oxalyl chloride, have shown antihypertensive activity in rats. This finding suggests the possible use of Ethyl 4-(acetylamino)-1,2,5-oxadiazole-3-carboxylate in similar pathways to develop antihypertensive agents (Santilli & Morris, 1979).

• Diagnostic Imaging: Ethyl 3,5-di(acetylamino)-2,4,6-triiodobenzoate, a compound related to Ethyl 4-(acetylamino)-1,2,5-oxadiazole-3-carboxylate, has been used to produce fine particles of various sizes and morphologies for diagnostic imaging, indicating the potential of Ethyl 4-(acetylamino)-1,2,5-oxadiazole-3-carboxylate in similar imaging applications (Bosch, Škapin, & Matijević, 2004).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, acetaminophen, a compound with an acetylamino group, acts as an analgesic by inhibiting the synthesis of prostaglandins, which are involved in the pain response.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Ethyl acetate, for instance, is highly flammable and can cause serious eye irritation and drowsiness or dizziness.